BENGHE Methodological & Application

Check Availability & Pricing

Halazone as a reagent for determining iodine
numbers of fats and oils

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1210301

Application Notes: Determination of lodine Value in
Fats and Oils

Introduction

The iodine value (IV) is a critical parameter in the characterization of fats and oils, quantifying
the degree of unsaturation of the constituent fatty acids. It is defined as the mass of iodine, in
grams, that is consumed by 100 grams of a chemical substance.[1] A higher iodine value
indicates a greater number of carbon-carbon double bonds in the fat or oil, which is a key
indicator of its physical and chemical properties, including its oxidative stability and suitability
for various applications, from food products to biofuels. While various methods exist for the
determination of the iodine value, the most common are titrimetric methods such as the Wijs
and HanusS methods.[1]

Notably, a patent has been reported for the use of Halazone (p-sulfondichloramidobenzoic
acid) as a reagent for determining the iodine content in fats and oils; however, detailed
experimental protocols and extensive validation data for this specific application are not widely
available in peer-reviewed literature. Therefore, these application notes will focus on the well-
established and widely practiced Wijs method, providing a comprehensive protocol for
researchers, scientists, and drug development professionals.

Principle of the Wijs Method

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1210301?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Iodine_value
https://en.wikipedia.org/wiki/Iodine_value
https://www.benchchem.com/product/b1210301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The Wijs method is a titrimetric procedure that involves the reaction of an excess of iodine
monochloride (ICI), the Wijs reagent, with the double bonds present in the unsaturated fatty
acids of the fat or oil sample.[1][2] The sample is dissolved in a non-polar solvent, and a known
excess of the Wijs reagent is added. The iodine monochloride reacts with the double bonds,
leading to the formation of a di-halogenated derivative.

After the reaction is complete, the unreacted iodine monochloride is determined. This is
achieved by adding a solution of potassium iodide (KI), which reacts with the remaining ICl to
liberate molecular iodine (I2).[1][3] The liberated iodine is then titrated with a standardized
solution of sodium thiosulfate (Na2S203) using a starch indicator. A blank determination is
performed under the same conditions without the fat or oil sample to account for any side
reactions. The difference between the titration volumes for the blank and the sample is used to
calculate the amount of iodine that reacted with the sample, and subsequently, the iodine
value.

Experimental Protocol: Wijs Method
This protocol outlines the step-by-step procedure for determining the iodine value of fats and
oils using the Wijs method.

1. Reagents and Materials

¢ Wijs Reagent (lodine Monochloride Solution): Commercially available or prepared by
dissolving iodine in glacial acetic acid, followed by the addition of iodine trichloride or
chlorine gas until the desired halogen ratio is achieved. The solution should be stored in a
dark, glass-stoppered bottle.

o Potassium lodide (KI) Solution (15% wi/v): Dissolve 15 g of KI in 100 mL of deionized water.

» Standardized Sodium Thiosulfate (Na2S203) Solution (0.1 N): Prepare by dissolving the
appropriate amount of Na2S203-5H20 in freshly boiled and cooled deionized water.
Standardize against a primary standard such as potassium dichromate.

o Starch Indicator Solution (1% wi/v): Prepare a paste of 1 g of soluble starch in a small
amount of cold water and add it to 100 mL of boiling water with constant stirring.

e Carbon Tetrachloride (CCls) or Chloroform (CHCIs): Analytical grade.
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e Fat or Oil Sample
e Glassware: 500 mL lodine flasks, burettes, pipettes, volumetric flasks.
2. Sample Preparation

The amount of sample to be used is dependent on the expected iodine value. The goal is to
have a 50-60% excess of the Wijs reagent. A general guideline is provided in the table below.

Expected lodine Value Sample Weight (g)
<5 1.0

5-20 0.25-1.0

21-50 0.1-0.25

51-100 0.05-0.1

101 - 150 0.03-0.05

151 - 200 0.02 - 0.03

3. Procedure

o Accurately weigh the appropriate amount of the fat or oil sample into a clean, dry 500 mL
iodine flask.

e Add 20 mL of carbon tetrachloride or chloroform to the flask to dissolve the sample. Swirl

gently to ensure complete dissolution.

e Using a pipette, add exactly 25 mL of the Wijs reagent to the flask. Stopper the flask, swirl
the contents, and place it in a dark place for 30 minutes (or 1 hour for oils with high iodine
values or conjugated double bonds).

e Prepare a blank determination by adding 20 mL of the solvent and 25 mL of the Wijs reagent
to another 500 mL iodine flask. Treat the blank identically to the sample.

 After the incubation period, remove the flasks from the dark. To each flask, add 20 mL of the
15% potassium iodide solution, followed by 100 mL of deionized water.
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« Titrate the liberated iodine with the standardized 0.1 N sodium thiosulfate solution. Add the
thiosulfate solution with constant and vigorous shaking until the yellow color of the iodine has
almost disappeared.

e Add 1-2 mL of the starch indicator solution. A deep blue color will form.

» Continue the titration dropwise, with shaking, until the blue color is completely discharged
and the solution becomes colorless.

e Record the volume of sodium thiosulfate solution used for both the sample (S) and the blank
(B) titrations.

4. Calculation of lodine Value
The iodine value is calculated using the following formula:
lodine Value = [(B-S) x N x 12.69] / W

Where:

B = Volume of sodium thiosulfate solution used for the blank (mL)

S = Volume of sodium thiosulfate solution used for the sample (mL)

N = Normality of the sodium thiosulfate solution (eq/L)

e 12.69 = Conversion factor (atomic weight of iodine is 126.9 g/mol , so 1 mL of 1 N Na2S20s3
is equivalent to 0.1269 g of iodine; the formula uses 12.69 to express the result in g 12/100 g
sample)

« W = Weight of the sample (g)

Data Presentation

The following table provides typical iodine values for a range of common fats and oils. These
values can be used as a reference for comparison with experimental results.
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Fat or Oil lodine Value (g 12/100 g)
Coconut Oll 7-12
Butterfat 25-42
Palm Oil 44 - 58
Lard 45 - 70
Olive QOil 75-94
Peanut Oil 82 - 107
Cottonseed Oil 99 - 119
Corn Oil 103 -128
Soybean Oil 120 - 141
Sunflower Oil 110 - 143
Safflower Oil 140 - 150
Linseed Oil 170 - 204

Mandatory Visualizations
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Caption: Experimental workflow for the determination of iodine value using the Wijs method.
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Caption: Chemical reactions in the Wijs method for iodine value determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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